Cas no 1093415-88-3 (5-(2-Isobutyl)-4-amino-1H-pyrazole-3-carboxylic Acid)

• Product Name: 5-(2-Isobutyl)-4-amino-1H-pyrazole-3-carboxylic Acid
• CAS No: 1093415-88-3
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 1064009
• PubChem ID: 22277445
• Update Time: 2025-04-20

5-(2-Isobutyl)-4-amino-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Isobutyl)-4-amino-1H-pyrazole-3-carboxylic Acid
• 4-amino-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid
• 1093415-88-3
• DTXSID80624203

• Inchi： 1S/C8H13N3O2/c1-4(2)3-5-6(9)7(8(12)13)11-10-5/h4H,3,9H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： LCZNVFNEAVOWDQ-UHFFFAOYSA-N
• SMILES： OC(C1C(=C(CC(C)C)NN=1)N)=O

Computed Properties

• Exact Mass: 183.10100
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92Ų

Experimental Properties

• PSA: 92.00000
• LogP: 1.46980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives